Cas no 1807144-31-5 (2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid
• CAS No: 1807144-31-5
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894305
• Update Time: 2025-10-29

2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid

• Inchi： 1S/C8H5F2IN2O4/c9-8(10)7-6(11)3(1-5(14)15)4(2-12-7)13(16)17/h2,8H,1H2,(H,14,15)
• InChI Key： BIQCFTRUZCNYHT-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid (CAS No. 1807144-31-5)

2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid (CAS No. 1807144-31-5) is a highly specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, an iodo substituent, and a nitro group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents.

The structural complexity of 2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid makes it a valuable intermediate in the development of novel heterocyclic compounds. Its iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern medicinal chemistry. Additionally, the nitro group can be reduced to an amine, opening pathways to diverse bioactive molecules. These attributes align with current trends in precision synthesis and fragment-based drug design, topics frequently searched in academic and industrial circles.

In the context of sustainable chemistry, 2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid has garnered attention for its potential role in green synthesis. The incorporation of fluorine atoms is a hot topic due to their ability to enhance metabolic stability and bioavailability in pharmaceuticals—a trend reflected in numerous AI-driven molecular optimization studies. This compound’s difluoromethyl group is particularly relevant, as fluorinated compounds are increasingly sought after in life sciences and material science applications.

From a spectroscopic characterization perspective, CAS No. 1807144-31-5 exhibits distinct NMR and IR signatures, making it identifiable in complex reaction mixtures. Its acetic acid side chain further enables conjugation with other molecules, a feature exploited in proteomics and bioconjugation research. These properties resonate with the growing demand for multifunctional intermediates in high-throughput screening platforms.

The synthesis of 2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid typically involves halogenation and nitration steps, followed by carboxylation—a process optimized for scalability in recent process chemistry studies. Its stability under ambient conditions makes it a practical choice for laboratories focusing on lead compound optimization, a frequently searched term in pharmaceutical R&D forums.

In summary, 2-(Difluoromethyl)-3-iodo-5-nitropyridine-4-acetic acid (CAS No. 1807144-31-5) represents a cutting-edge tool for researchers exploring structure-activity relationships and molecular diversity. Its relevance to fluorine chemistry, catalysis, and bioconjugation ensures its continued prominence in scientific literature and patent filings, addressing key queries in contemporary organic synthesis.